Cas no 215362-14-4 (1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine)

1-Palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine is a fluorinated phospholipid derivative designed for advanced research applications, particularly in membrane biophysics and lipidomics. The incorporation of a fluorine atom at the 16-position of the sn-2 acyl chain enhances its utility as a probe in NMR and fluorescence studies, enabling precise tracking of lipid behavior in model membranes. Its asymmetric structure mimics natural phospholipids, ensuring minimal disruption to bilayer integrity. This compound is valuable for investigating lipid-protein interactions, membrane dynamics, and metabolic pathways, offering high chemical stability and compatibility with analytical techniques. Its synthetic purity and well-defined structure make it suitable for controlled experimental systems.
1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine structure
215362-14-4 structure
Product Name:1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine
CAS No:215362-14-4
MF:C40H79FNO8P
MW:752.029338121414
CID:4555176
PubChem ID:87307857
Update Time:2025-06-07

1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

    • 1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine
    • 16:0-16:0 (16-F) PC
    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-[(16-fluoro-1-oxohexadecyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-[(16-fluoro-1-oxohexadecyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide,(7R)-
    • SCHEMBL1893071
    • 16:0-16:0 (16-F) PC, 1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine, powder
    • 215362-14-4
    • 16:0-16:0 (16-F) PC, 1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine, chloroform
    • MDL: MFCD22416943
    • Inchi: 1S/C40H79FNO8P/c1-5-6-7-8-9-10-11-13-16-19-22-25-28-31-39(43)47-36-38(37-49-51(45,46)48-35-34-42(2,3)4)50-40(44)32-29-26-23-20-17-14-12-15-18-21-24-27-30-33-41/h38H,5-37H2,1-4H3/t38-/m1/s1
    • InChI Key: GFHJCDJVUAFINE-KXQOOQHDSA-N
    • SMILES: O(C(=O)CCCCCCCCCCCCCCC)C[C@H](COP(OCC[N+](C)(C)C)([O-])=O)OC(=O)CCCCCCCCCCCCCCCF

Computed Properties

  • Exact Mass: 751.55273364g/mol
  • Monoisotopic Mass: 751.55273364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 41
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Color/Form: 10 mg/mL (880341C-10mg)
    10 mg/mL (880341C-25mg)

1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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215362-14-4 1-palmitoyl-2-(16-fluoropalmitoyl)-
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1-palmitoyl-2-(16-fluoropalmitoyl)-sn-glycero-3-phosphocholine
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P89050-100mg
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¥9818.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025393-10mg
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215362-14-4 99%
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¥2249 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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¥9811 2024-05-25
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